(8-((Dimethylamino)methyl)naphthalen-1-yl)boronic acid

• CAS No.: 89291-22-5
• Molecular Formula: C13H16BNO2
• Molecular Weight: 229.08 g/mol
• IUPAC Name: [8-[(dimethylamino)methyl]naphthalen-1-yl]boronic acid
• InChI: InChI=1S/C13H16BNO2/c1-15(2)9-11-7-3-5-10-6-4-8-12(13(10)11)14(16)17/h3-8,16-17H,9H2,1-2H3
• InChI Key: GLKKEJJDBQGLFX-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C2C(=CC=C1)C=CC=C2CN(C)C)(O)O

Description

(8-((Dimethylamino)methyl)naphthalen-1-yl)boronic acid is a naphthalene-based boronic acid derivative featuring a dimethylamino-methyl substituent at the 8-position of the naphthalene ring. The dimethylamino group (-N(CH₃)₂) is a strong electron-donating substituent, which enhances the compound’s solubility in polar solvents and influences its electronic properties. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions for synthesizing complex organic molecules, particularly in medicinal chemistry and materials science. Its structural complexity and functional group positioning make it valuable for creating chiral or sterically hindered architectures .

Biological Activity

(8-((Dimethylamino)methyl)naphthalen-1-yl)boronic acid is a boronic acid derivative notable for its potential biological activities, particularly in cancer research and enzyme inhibition. This compound is characterized by a naphthalene ring with a dimethylaminomethyl substituent at the 8-position, which contributes to its reactivity and interaction with biological targets.

• Molecular Formula : C$_{13}$H$_{15}$BNO$_2$
• Molecular Weight : Approximately 227.09 g/mol
• Functional Group : Boronic acid, known for reversible covalent bonding with diols.

Anticancer Properties

Research indicates that (8-((Dimethylamino)methyl)naphthalen-1-yl)boronic acid exhibits significant anticancer activity. Its mechanism of action primarily involves the inhibition of proteasome activity, which is critical for protein turnover in cancer cells. This inhibition can lead to the accumulation of pro-apoptotic factors, promoting cell death in malignant cells while sparing healthy cells.

Case Study : In a study examining various boronic acid derivatives, compounds similar to (8-((Dimethylamino)methyl)naphthalen-1-yl)boronic acid were tested against prostate cancer cells. The results showed a decrease in cell viability to approximately 33% at a concentration of 5 µM, while healthy cells maintained viability at around 71% . This selective toxicity underscores its potential as an anticancer agent.

Enzyme Inhibition

The compound has also been investigated for its ability to inhibit specific enzymes involved in cellular signaling pathways. Boronic acids are known to interact with serine proteases and other enzymes, potentially leading to therapeutic applications in treating diseases characterized by dysregulated enzyme activity.

Table 1: Comparison of Biological Activities of Boronic Acid Derivatives

Compound Name	Activity Type	IC$_{50}$ Value	Target
(8-((Dimethylamino)methyl)naphthalen-1-yl)boronic acid	Anticancer	~5 µM	Prostate cancer cells
B5	Anticancer	4.60 nM	Proteasome inhibition
B7	Antimicrobial	Varied (7–13 mm)	Various microorganisms

The biological activity of (8-((Dimethylamino)methyl)naphthalen-1-yl)boronic acid can be attributed to its ability to form reversible covalent bonds with diols and other nucleophiles. This property allows it to interfere with the function of target proteins and enzymes, leading to altered cellular processes.

Proteasome Inhibition

Proteasome inhibitors like this compound disrupt the normal degradation of proteins within the cell, leading to an accumulation of regulatory proteins that can induce apoptosis in cancer cells. The specificity of these inhibitors can be fine-tuned through structural modifications, enhancing their efficacy and reducing off-target effects.

Applications in Drug Development

Given its promising biological activities, (8-((Dimethylamino)methyl)naphthalen-1-yl)boronic acid is being explored for various applications:

• Anticancer Therapy : As a potential lead compound for developing new anticancer drugs.
• Enzyme Inhibition : Targeting specific enzymes involved in disease processes.
• Drug Delivery Systems : Its ability to penetrate biological membranes suggests utility in drug delivery applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

To evaluate its unique properties, (8-((Dimethylamino)methyl)naphthalen-1-yl)boronic acid is compared to structurally analogous boronic acids below.

Structural and Electronic Comparisons

Compound Name	Substituent Position/Type	Key Features
Target Compound	8-(dimethylaminomethyl)	- Strong electron-donating group - Enhanced solubility in aqueous systems - Steric hindrance at 8-position
(Naphthalen-1-yl)boronic acid	No substituent	- Base structure with planar naphthalene ring - Lower solubility in polar solvents - Higher reactivity in unhindered Suzuki couplings
(5-(Dimethylamino)naphthalen-1-yl)boronic acid	5-(dimethylamino)	- Electron donation shifted to 5-position - Reduced steric hindrance compared to 8-position derivative
(4-((Dimethylamino)methyl)phenyl)boronic acid	Benzene ring substituent	- Simpler aromatic system - Lower molecular weight - Limited conjugation with naphthalene systems
(2-Methoxy-1-naphthyl)boronic acid	2-methoxy	- Electron-donating but less basic than dimethylamino - Altered regioselectivity in cross-couplings

Reactivity in Suzuki-Miyaura Couplings

• Target Compound: Exhibits moderate to high reactivity in cross-couplings, though steric hindrance at the 8-position may reduce reaction rates compared to unsubstituted naphthalenyl boronic acids. Similar dimethylamino-substituted phenyl boronic acids show >92% yields in electron-rich systems .
• Electron-Deficient Analogues : For example, o-nitrophenylboronic acid achieves 84% yield under aqueous conditions, but solubility issues persist for heterocyclic derivatives .
• Naphthalen-1-ylboronic Acid : Higher yields (e.g., 86% in imidazopyridine synthesis) due to minimal steric interference .

Key Research Findings

• Steric Effects: The 8-position dimethylamino group introduces steric hindrance, reducing coupling efficiency compared to 5-position isomers or phenyl-based analogues .
• Solubility Advantage: The dimethylamino group enhances aqueous solubility, addressing a common limitation of hydrophobic boronic acids in biological applications .
• Synthetic Divergence : Multi-step syntheses for substituted naphthalenyl boronic acids are less divergent than strategies using diboronic acid templates .